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Introduction
Carpetimycin C is a member of the carbapenem class of β-lactam antibiotics, isolated from

Streptomyces sp. KC-6643.[1] Like other carbapenems, it is structurally related to thienamycin.

This document provides detailed application notes and experimental protocols for the use of

Carpetimycin C in microbiology research. Due to the limited availability of specific data for

Carpetimycin C, information from the closely related and well-studied Carpetimycin A is used

as a representative example for quantitative analysis and experimental design. Researchers

should consider this as a starting point and perform their own validation for Carpetimycin C.

Mechanism of Action
Carbapenems, including the carpetimycins, exert their bactericidal effect by inhibiting the

synthesis of the bacterial cell wall. This is achieved through the acylation and subsequent

inactivation of penicillin-binding proteins (PBPs), which are essential enzymes for the final

steps of peptidoglycan synthesis. The broad spectrum of activity of carbapenems is attributed

to their ability to penetrate the outer membrane of Gram-negative bacteria and their stability

against many β-lactamases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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